Cas no 313531-82-7 (4-Bromo-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 4-Bromo-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 313531-82-7
• MF: C₁₀H₈BrN₃OS
• MW: 298.159019470215
• CID: 829262
• PubChem ID: 745385
• Update Time: 2025-04-19

4-Bromo-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• 4-Bromo-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-benzamide
• AC1LF1MA
• CBDivE_011131
• Oprea1_094118
• Oprea1_393793
• STOCK2S-19068
• CHEMBL1487520
• STL362942
• Benzamide, 4-bromo-N-(5-methyl-1,3,4-thiadiazol-2-yl
• CS-0320422
• DTXSID30353576
• Z29672807
• SR-01000395083
• 4-Bromo-N-(5-methyl-1,3,4-thiadiazol-2(3H)-ylidene)benzamide
• EU-0067544
• 313531-82-7
• MLS000122566
• AKOS000653300
• SR-01000395083-1
• HMS2371I24
• SMR000119970
• AG-205/08955054

• Inchi： 1S/C10H8BrN3OS/c1-6-13-14-10(16-6)12-9(15)7-2-4-8(11)5-3-7/h2-5H,1H3,(H,12,14,15)
• InChI Key： WRTPVZMOUBYPJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=NN=C(C)S1)=O

Computed Properties

• Exact Mass: 296.95715g/mol
• Monoisotopic Mass: 296.95715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.687